Cas no 38309-60-3 (3H-spiro[isobenzofuran-1,4'-piperidine])

3H-Spiro[isobenzofuran-1,4'-piperidine] is a versatile spirocyclic compound featuring a fused isobenzofuran and piperidine ring system. Its unique spiro architecture imparts structural rigidity, enhancing binding selectivity in medicinal chemistry applications. The compound serves as a valuable scaffold in pharmaceutical research, particularly for developing central nervous system (CNS) active compounds due to its ability to cross the blood-brain barrier. The piperidine moiety offers opportunities for further functionalization, while the isobenzofuran component contributes to electron-rich characteristics. This hybrid structure demonstrates improved metabolic stability compared to simpler heterocycles, making it advantageous for drug discovery programs targeting GPCRs or neurotransmitter transporters. The compound's balanced lipophilicity and three-dimensionality also support its utility in fragment-based drug design approaches.
3H-spiro[isobenzofuran-1,4'-piperidine] structure
38309-60-3 structure
Product Name:3H-spiro[isobenzofuran-1,4'-piperidine]
CAS No:38309-60-3
MF:C12H15NO
MW:189.253603219986
MDL:MFCD06738867
CID:54858
PubChem ID:10442498
Update Time:2025-07-02

3H-spiro[isobenzofuran-1,4'-piperidine] Chemical and Physical Properties

Names and Identifiers

    • 3H-spiro[isobenzofuran-1,4'-piperidine]
    • 3H-Spiro[2-benzofuran-1,4'-piperidine]
    • spiro[1H-2-benzofuran-3,4'-piperidine]
    • Spiro[isobenzofuran-1(3H),4'-piperidine]
    • Spiro[1H-isobenzofuran-3,4'-piperidine]
    • 1,3-dihydrospiro[isobenzofuran-1,4'-piperidine]
    • spiro[isobenzofuran-1(3 H),4'-piperidine]
    • BCP27074
    • SY013430
    • 3H-Spiro[isobenzofuran-1,4`-piperidine]
    • AKOS006282744
    • 3H-spiro[2-benzofuran-1,4''-piperidine]
    • DTXSID20439939
    • BDBM50035136
    • spiro[isobenzofuran-1(3H),4'piperidine]
    • 3H-Spiro[isobenzofuran-1,4 inverted exclamation mark -piperidine]
    • EN300-90146
    • CS-W003332
    • 1,3-dihydrospiro[isobenzofuran1,4'-piperidine]
    • SCHEMBL86971
    • J-512594
    • AM20040334
    • AC-26944
    • AB28071
    • CHEMBL64369
    • 38309-60-3
    • FS-2833
    • A6497
    • 3H-spiro[2-benzofuran-1,4-piperidine];3H-Spiro[isobenzofuran-1,4'-piperidine]
    • BYOIMOJOKVUNTP-UHFFFAOYSA-N
    • MFCD06738867
    • spiro[isobenzofuran-1(3H), 4'-piperidine]
    • FT-0648566
    • 3H-spiro[2-benzofuran-1,4-piperidine]
    • Spiro[isobenzofuran-1(3H), 4' -piperidine]
    • DB-013221
    • MDL： MFCD06738867
    • Inchi： 1S/C12H15NO/c1-2-4-11-10(3-1)9-14-12(11)5-7-13-8-6-12/h1-4,13H,5-9H2
    • InChI Key： BYOIMOJOKVUNTP-UHFFFAOYSA-N
    • SMILES： O1CC2C=CC=CC=2C21CCNCC2

Computed Properties

  • Exact Mass: 189.11500
  • Monoisotopic Mass: 189.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Boiling Point: 321.3°C at 760 mmHg
  • PSA: 21.26000
  • LogP: 2.12430

3H-spiro[isobenzofuran-1,4'-piperidine] Security Information

3H-spiro[isobenzofuran-1,4'-piperidine] Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3H-spiro[isobenzofuran-1,4'-piperidine] Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
076574-250mg
3H-Spiro[2-benzofuran-1,4'-piperidine]
 38309-60-3 95%
250mg
 ￡84.00 2022-03-01
Alichem
A129007605-1g
3H-Spiro[2-benzofuran-1,4'-piperidine]
 38309-60-3 97%
1g
 $311.37 2023-09-02
Alichem
A129007605-5g
3H-Spiro[2-benzofuran-1,4'-piperidine]
 38309-60-3 97%
5g
 $882.74 2023-09-02
Alichem
A129007605-10g
3H-Spiro[2-benzofuran-1,4'-piperidine]
 38309-60-3 97%
10g
 $1377.00 2023-09-02
Fluorochem
076574-1g
3H-Spiro[2-benzofuran-1,4'-piperidine]
 38309-60-3 95%
1g
 ￡213.00 2022-03-01
Fluorochem
076574-5g
3H-Spiro[2-benzofuran-1,4'-piperidine]
 38309-60-3 95%
5g
 ￡806.00 2022-03-01
Fluorochem
076574-10g
3H-Spiro[2-benzofuran-1,4'-piperidine]
 38309-60-3 95%
10g
 ￡1367.00 2022-03-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H879248-5g
3H-Spiro[2-benzofuran-1,4'-piperidine]
 38309-60-3 95%
5g
 ￥4,128.30 2022-01-10
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-1520-25g
3H-spiro[isobenzofuran-1,4'-piperidine]
 38309-60-3 95%
25g
 $1783 2023-09-07
Chemenu
CM139135-1g
3H-Spiro[2-benzofuran-1,4'-piperidine]
 38309-60-3 97%
1g
 $199 2021-08-05

3H-spiro[isobenzofuran-1,4'-piperidine] Production Method

3H-spiro[isobenzofuran-1,4'-piperidine] Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:38309-60-3)3H-spiro[isobenzofuran-1,4'-piperidine]
Order Number:A6497
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):492.0
Email:sales@amadischem.com

3H-spiro[isobenzofuran-1,4'-piperidine] Related Literature

Related Categories

38309-60-3 (3H-spiro[isobenzofuran-1,4'-piperidine]) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:38309-60-3)3H-spiro[isobenzofuran-1,4'-piperidine]
A6497
Purity:99%
Quantity:5g
Price ($):492.0
Email